(E)-2-((2-(hydroxyimino)propyl)thio)-3-phenylquinazolin-4(3H)-one
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Description
(E)-2-((2-(hydroxyimino)propyl)thio)-3-phenylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C17H15N3O2S and its molecular weight is 325.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : The compound has been utilized in the synthesis of various derivatives, involving the condensation of related compounds like 2-(hydroxyimino)-1-phenylethan-1-one (INAP) (Mutlu & Irez, 2008).
- Characterization of Complexes : This compound has been used to prepare complexes, particularly with Co3+, and characterized through various analytical techniques including FT-IR, NMR, mass spectrometry, and magnetic susceptibility measurements (Mutlu & Irez, 2008).
Antimicrobial Activity
- Evaluation of Antimicrobial Properties : Studies have investigated the antimicrobial activities of derivatives synthesized using this compound. For instance, compounds like 3-(2-phenylquinazolin-4-yl) thioureas and their synthesis via intramolecular cycloaddition reaction have been studied for their structural and potential antimicrobial properties (Fathalla et al., 2001).
Chemical Properties and Reactions
- Luminescence and Photochemical Properties : The compound and its derivatives have been explored for their luminescence and photochemical properties, including their potential for E-Z isomerization and their impact on luminescence intensity (Kim et al., 2018).
- Electrochemical Studies : Studies also include the exploration of electrochemical properties, like the synthesis and electrochemical characterization of phenylquinoline-biphenothiazine donor-acceptor molecules (Lai et al., 2003).
Pharmacological Research
- Potential Antidepressant Drugs : Some derivatives of this compound have been designed and tested for their potential as antidepressants. This includes synthesizing 4-phenylquinoline derivatives and testing their pharmacological activities in models of depression (Alhaider et al., 1985).
Applications in Material Science
- Corrosion Inhibition : Quinoline derivatives, including those related to the compound , have been evaluated for their effectiveness as corrosion inhibitors, particularly for mild steel in acidic mediums. These studies include electrochemical impedance spectroscopy and surface analysis techniques (Singh et al., 2016).
Environmental Impact Studies
- Impact on Soil Microbes : Research has also delved into the environmental impact, like the potential effects on soil microbes and ecosystems due to the use of related compounds in fruit-packaging industries (Papadopoulou et al., 2015).
Properties
IUPAC Name |
2-[(2E)-2-hydroxyiminopropyl]sulfanyl-3-phenylquinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O2S/c1-12(19-22)11-23-17-18-15-10-6-5-9-14(15)16(21)20(17)13-7-3-2-4-8-13/h2-10,22H,11H2,1H3/b19-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFLUESKQQILWQO-XDHOZWIPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)CSC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\O)/CSC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.